Cas no 1708268-24-9 ((3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid)
(3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid
-
- Inchi: 1S/C10H13N3O4/c14-8-4-3-7(10(17)11-6-1-2-6)12-13(8)5-9(15)16/h6H,1-5H2,(H,11,17)(H,15,16)
- InChI Key: BCDNUDBWQAHHCU-UHFFFAOYSA-N
- SMILES: C1(C(NC2CC2)=O)=NN(CC(O)=O)C(=O)CC1
(3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509842-1g |
2-(3-(Cyclopropylcarbamoyl)-6-oxo-5,6-dihydropyridazin-1(4H)-yl)aceticacid |
1708268-24-9 | 97% | 1g |
$539 | 2023-03-07 |
(3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on (3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid
Comprehensive Overview of (3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid (CAS No. 1708268-24-9)
The compound (3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid (CAS No. 1708268-24-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its pyridazinone core, coupled with a cyclopropylcarbamoyl moiety and an acetic acid side chain, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzymatic activity and targeting specific biological pathways.
In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The pyridazinone scaffold, as seen in this compound, is frequently explored for its ability to interact with kinases and other therapeutic targets. This aligns with the growing trend of personalized therapeutics, where molecules like 1708268-24-9 are evaluated for their selectivity and efficacy in disease models.
From a synthetic chemistry perspective, the introduction of the cyclopropyl group enhances the compound's metabolic stability, a critical factor in drug development. This feature is often highlighted in discussions about bioavailability optimization and ADME properties (Absorption, Distribution, Metabolism, and Excretion). Laboratories focusing on medicinal chemistry frequently cite such structural motifs as key to improving pharmacokinetic profiles.
The acetic acid functional group in (3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid further expands its utility, enabling conjugation or salt formation for enhanced solubility. This is particularly relevant in formulations where water-soluble derivatives are prioritized. Such characteristics are frequently searched in the context of drug formulation challenges and delivery systems.
Ongoing studies investigate the compound's role in inflammatory pathways and oxidative stress modulation, topics of high interest in neurodegenerative and cardiovascular research. Its potential as a redox-active molecule has also sparked curiosity, especially in studies exploring antioxidant therapies. These applications resonate with current health trends emphasizing cellular health and longevity science.
In summary, CAS No. 1708268-24-9 represents a promising candidate for multidisciplinary research, bridging gaps between chemical synthesis, biological activity, and therapeutic innovation. Its structural features and emerging applications position it as a molecule worth monitoring in both academic and industrial settings.
1708268-24-9 ((3-Cyclopropylcarbamoyl-6-oxo-5,6-dihydro-4H-pyridazin-1-yl)-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)